![molecular formula C9H14N2O2 B4431355 N-butyl-5-methyl-3-isoxazolecarboxamide](/img/structure/B4431355.png)
N-butyl-5-methyl-3-isoxazolecarboxamide
Overview
Description
N-butyl-5-methyl-3-isoxazolecarboxamide, also known as BM-21, is a compound that belongs to the class of isoxazolecarboxamides. It has been widely used in scientific research for its potential therapeutic properties.
Mechanism of Action
The exact mechanism of action of N-butyl-5-methyl-3-isoxazolecarboxamide is not fully understood. However, it is believed to act on the GABAergic system, which plays an important role in regulating neuronal activity. This compound is thought to enhance the activity of GABA receptors, resulting in decreased neuronal excitability and increased inhibitory tone. This mechanism of action is similar to that of benzodiazepines, which are commonly used as anxiolytics and hypnotics.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to increase GABAergic neurotransmission, resulting in decreased neuronal excitability and increased inhibitory tone. This compound has also been shown to decrease the release of pro-inflammatory cytokines, indicating its potential as an anti-inflammatory agent. Additionally, this compound has been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays an important role in neuronal growth and survival.
Advantages and Limitations for Lab Experiments
N-butyl-5-methyl-3-isoxazolecarboxamide has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. Additionally, it has been extensively studied, and its mechanism of action is well understood. However, there are also some limitations to using this compound in lab experiments. For example, it has a relatively short half-life, which may limit its effectiveness in certain experiments. Additionally, its effects may be dose-dependent, making it difficult to control for in experiments.
Future Directions
There are several future directions for the study of N-butyl-5-methyl-3-isoxazolecarboxamide. One area of research is the development of more potent and selective analogs of this compound. Another area of research is the investigation of this compound's potential as a treatment for other disorders, such as neuropathic pain and post-traumatic stress disorder. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on different neurotransmitter systems.
Scientific Research Applications
N-butyl-5-methyl-3-isoxazolecarboxamide has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of pain and inflammation-related disorders. This compound has also been shown to have anticonvulsant properties, indicating its potential use in the treatment of epilepsy. Additionally, this compound has been found to have anxiolytic and antidepressant effects, suggesting its potential use in the treatment of anxiety and depression.
properties
IUPAC Name |
N-butyl-5-methyl-1,2-oxazole-3-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O2/c1-3-4-5-10-9(12)8-6-7(2)13-11-8/h6H,3-5H2,1-2H3,(H,10,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSCVIFLDAWYBMW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)C1=NOC(=C1)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.